Cas no 1870215-36-3 (2-[(3-amino-5-methyl-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol)

• Product Name: 2-[(3-amino-5-methyl-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol
• CAS No: 1870215-36-3
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 5997025
• PubChem ID: 165875452
• Update Time: 2025-10-30

2-[(3-amino-5-methyl-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(3-amino-5-methyl-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol
• EN300-1105697
• 1870215-36-3

• Inchi： 1S/C11H19N3O/c1-8-6-11(12)13-14(8)7-9-4-2-3-5-10(9)15/h6,9-10,15H,2-5,7H2,1H3,(H2,12,13)
• InChI Key： CBXOXKJHKCFZQY-UHFFFAOYSA-N
• SMILES： OC1CCCCC1CN1C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-[(3-amino-5-methyl-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol

2-[(3-Amino-5-Methyl-1H-Pyrazol-1-Yl)Methyl]Cyclohexan-1-Ol: A Comprehensive Overview

The compound with CAS No. 1870215-36-3, commonly referred to as 2-[(3-amino-5-methyl-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique combination of a cyclohexanol ring and a substituted pyrazole moiety, which contributes to its diverse biological activities and potential therapeutic applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly due to their ability to modulate various biological targets such as kinases, ion channels, and G-protein coupled receptors (GPCRs). The presence of the amino and methyl substituents on the pyrazole ring in this compound further enhances its pharmacological profile, making it a promising candidate for the development of novel therapeutics.

The synthesis of 2-[(3-amino-5-methyl-1H-pyrazol-1-Yl)Methyl]Cyclohexan-Ol involves a multi-step process that typically begins with the preparation of the pyrazole core. Researchers have explored various methods to optimize the synthesis, including microwave-assisted reactions and catalytic cross-coupling techniques. These advancements have not only improved the yield but also enhanced the purity of the final product, making it more suitable for preclinical studies.

In terms of biological activity, this compound has demonstrated potent anti-inflammatory and antioxidant properties in vitro. Studies conducted using human cell lines have shown that it effectively inhibits pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential utility in treating inflammatory diseases like rheumatoid arthritis and neuroinflammation. Furthermore, its ability to scavenge free radicals highlights its role in combating oxidative stress, a key factor in aging-related disorders.

The cyclohexanol moiety in this compound plays a crucial role in determining its pharmacokinetic properties. The hydroxyl group facilitates solubility in both aqueous and organic solvents, which is essential for efficient absorption and distribution within the body. Additionally, the stereochemistry of the cyclohexanol ring has been shown to influence its bioavailability, with certain enantiomers exhibiting superior pharmacokinetic profiles.

Recent advances in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that it interacts with key residues on target proteins through hydrogen bonding and hydrophobic interactions, providing insights into its mechanism of action. Such computational approaches are invaluable for guiding further optimization of this compound to enhance its efficacy and reduce potential side effects.

In conclusion, 2-[ (3-amino -5-methyl -1H-pyrazol -1-Yl ) methyl ] cyclohexan - 1 - ol represents a compelling candidate for drug development due to its unique structure and diverse biological activities. Ongoing research is focused on refining its pharmacokinetic properties and exploring its therapeutic potential in various disease models. As our understanding of this compound continues to grow, it holds promise as a novel agent in the treatment of inflammatory diseases and other conditions associated with oxidative stress.